3-Bromo-5-(2,6-dichlorobenzyl)picolinonitrile

• Molecular Formula: C13H7BrCl2N2
• Molecular Weight: 342.0 g/mol
• IUPAC Name: 3-bromo-5-[(2,6-dichlorophenyl)methyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C13H7BrCl2N2/c14-10-5-8(7-18-13(10)6-17)4-9-11(15)2-1-3-12(9)16/h1-3,5,7H,4H2
• InChI Key: YWSKGRAISJRGEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC2=CC(=C(N=C2)C#N)Br)Cl

Description

3-Bromo-5-(2,6-dichlorobenzyl)picolinonitrile is a useful research compound. Its molecular formula is C13H7BrCl2N2 and its molecular weight is 342.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product of EXAMPLE 1A (4.52 g, 15.34 mmol) in tetrahydrofuran (75 mL) was treated with palladium tetrakis(triphenylphosphine) (0.887 g, 0767 mmol) and 2,6-dichlorobenzyl zinc chloride (46 mL, 0.5M in tetrahydrofuran). The mixture was heated at 85° C. for 1 hour. After cooling to ambient temperature, the mixture was diluted with water and extracted with ethyl acetate. The organics were washed with brine, dried (sodium sulfate), filtered and concentrated under reduced pressure. Purification by silica gel chromatography (0-100% ethyl acetate in hexanes) provided the title compound. MS (LC-MS) m/z 342 (M+H)+.